Cas no 59337-85-8 (3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester
• CAS No: 59337-85-8
• MF: C₆H₅ClO₄S₂
• MW: 240.684498548508
• CID: 339060
• PubChem ID: 12593671
• Update Time: 2025-10-28

3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester
• methyl 4-chlorosulfonylthiophene-3-carboxylate
• MRFIBCNQYJJOPN-UHFFFAOYSA-N
• methyl 4-(chlorosulfonyl)-3-thiophenecarboxylate
• DTXSID50503697
• 59337-85-8
• SCHEMBL1382137
• EN300-79593
• AKOS000276766
• 4-chlorosulfonylthiophene-3-carboxylic acid methyl ester
• 4-chlorosulfonyl-thiophene-3-carboxylic acid methyl ester
• methyl 4-(chlorosulfonyl)thiophene-3-carboxylate

• Inchi： 1S/C6H5ClO4S2/c1-11-6(8)4-2-12-3-5(4)13(7,9)10/h2-3H,1H3
• InChI Key： MRFIBCNQYJJOPN-UHFFFAOYSA-N
• SMILES： ClS(C1=CSC=C1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 239.93185
• Monoisotopic Mass: 239.9317787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester

Professional Introduction to Compound with CAS No. 59337-85-8 and Product Name: 3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester

The compound with the CAS number 59337-85-8 and the product name 3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and material science. The presence of both a thiophene ring and a chlorosulfonyl group in its molecular structure imparts distinct reactivity and utility, making it a valuable intermediate in synthetic chemistry.

At the heart of this compound's significance lies its molecular architecture. The 3-thiophenecarboxylic acid moiety provides a stable aromatic backbone, while the 4-(chlorosulfonyl) group introduces a highly reactive site for further functionalization. This combination allows for versatile chemical transformations, enabling researchers to explore diverse synthetic pathways. The methyl ester functionality further enhances its utility by providing a removable protecting group, facilitating the synthesis of more complex molecules.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential as antimicrobial agents, anti-inflammatory drugs, and even as precursors to advanced materials. The specific derivative mentioned here, 3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester, has shown promise in several preliminary studies as a building block for more complex pharmacophores.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting various enzymes and receptors. For instance, the chlorosulfonyl group can be readily converted into other functional moieties such as sulfonamides or amides, which are common pharmacological scaffolds. This adaptability makes it an indispensable tool in the chemist's arsenal.

The synthesis of 3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester involves a series of well-established organic reactions. Typically, it begins with the chlorosulfonation of 4-methylthiophene-3-carboxylate, followed by esterification to introduce the methyl group at the carboxyl position. This methodological approach underscores the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's reactivity. Molecular modeling studies have revealed that the presence of the chlorosulfonyl group significantly influences electronic distributions across the molecule. This insight has guided researchers in predicting and optimizing reaction outcomes, thereby accelerating the drug discovery process.

In addition to its pharmaceutical relevance, this compound has found applications in material science. The unique electronic properties of thiophene derivatives make them suitable candidates for organic semiconductors and conductive polymers. The specific modification introduced by the chlorosulfonyl group can fine-tune these properties, leading to materials with tailored functionalities.

The versatility of 3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester is also reflected in its role as a catalyst or ligand in various chemical transformations. Its ability to coordinate with transition metals has been exploited in cross-coupling reactions, which are pivotal in constructing complex organic molecules. Such reactions are fundamental in synthesizing biologically active compounds and advanced materials alike.

As research continues to evolve, new applications for this compound are likely to emerge. The integration of machine learning and artificial intelligence into drug discovery has already demonstrated the potential to uncover novel uses for existing chemical entities. It is conceivable that future studies will uncover additional therapeutic or material science applications for 3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester, further solidifying its importance in modern chemistry.

In conclusion, 3-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-, methyl ester stands as a testament to the ingenuity of organic synthesis and its impact on multiple scientific disciplines. Its unique structure and functional properties make it a cornerstone in pharmaceutical research and material science alike. As we continue to explore its potential applications, it is clear that this compound will remain at the forefront of scientific innovation for years to come.